Cas no 1240959-78-7 (2-fluoro-N-2-(thiophen-3-yl)ethylpyridine-4-carboxamide)

• Product Name: 2-fluoro-N-2-(thiophen-3-yl)ethylpyridine-4-carboxamide
• CAS No: 1240959-78-7
• MF: C₁₂H₁₁FN₂OS
• MW: 250.291944742203
• CID: 5451908
• PubChem ID: 47072757
• Update Time: 2025-10-28

2-fluoro-N-2-(thiophen-3-yl)ethylpyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxamide, 2-fluoro-N-[2-(3-thienyl)ethyl]-
• 2-fluoro-N-2-(thiophen-3-yl)ethylpyridine-4-carboxamide

• Inchi： 1S/C12H11FN2OS/c13-11-7-10(2-5-14-11)12(16)15-4-1-9-3-6-17-8-9/h2-3,5-8H,1,4H2,(H,15,16)
• InChI Key： NXVJRUIARDTREW-UHFFFAOYSA-N
• SMILES： C1(F)=NC=CC(C(NCCC2C=CSC=2)=O)=C1

Computed Properties

• Exact Mass: 250.058
• Monoisotopic Mass: 250.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.2A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 2-fluoro-N-2-(thiophen-3-yl)ethylpyridine-4-carboxamide

Introduction to 2-fluoro-N-2-(thiophen-3-yl)ethylpyridine-4-carboxamide (CAS No. 1240959-78-7)

2-fluoro-N-2-(thiophen-3-yl)ethylpyridine-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1240959-78-7, represents a promising candidate for further exploration in drug development, particularly in the realm of bioactive molecules. The presence of a fluoro substituent and a thiophen-3-yl moiety in its molecular framework contributes to its distinct chemical behavior and potential biological activity.

The compound's structure consists of a pyridine core, which is a well-known scaffold in medicinal chemistry, linked to an amide group and an ethyl chain that incorporates a thiophene ring. The fluoro atom, in particular, is a key feature that often enhances the metabolic stability and binding affinity of pharmaceutical compounds. Its electronic properties can modulate the reactivity and interactions of the molecule with biological targets, making it a valuable element in the design of novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecules that can interact with biological pathways involved in various diseases. The thiophen-3-yl group adds another layer of complexity to this compound, as thiophenes are known for their role in numerous pharmacologically active molecules. Their aromatic structure and ability to form stable complexes with biological targets make them attractive for drug design. The combination of these features in 2-fluoro-N-2-(thiophen-3-yl)ethylpyridine-4-carboxamide suggests potential applications in the treatment of conditions such as cancer, inflammation, and neurological disorders.

One of the most compelling aspects of this compound is its potential as a lead molecule for further derivatization and optimization. Researchers have been exploring various strategies to enhance its pharmacological properties, including modifications to the amide bond and the ethyl chain. These modifications can help improve solubility, bioavailability, and target specificity. The use of computational methods, such as molecular docking and quantum mechanics simulations, has been instrumental in guiding these efforts by providing insights into the interactions between the compound and its biological targets.

The latest research in this area has highlighted the importance of understanding the electronic and steric effects of different substituents on the biological activity of pyridine-based compounds. Studies have shown that subtle changes in the molecular structure can significantly alter the pharmacological profile of a molecule. For instance, the introduction of a fluoro atom can enhance binding affinity by influencing electron distribution and dipole moments. Similarly, the presence of a thiophen-3-yl group can affect metabolic pathways and interactions with enzymes and receptors.

In addition to its potential as an active pharmaceutical ingredient (API), 2-fluoro-N-2-(thiophen-3-yl)ethylpyridine-4-carboxamide may also serve as an intermediate in the synthesis of more complex molecules. Its versatile structure allows for further functionalization, enabling chemists to explore new chemical space and discover novel therapeutic agents. This flexibility is particularly valuable in drug discovery programs where rapid iteration and diversification of molecular structures are essential.

The compound's relevance is further underscored by its compatibility with modern synthetic methodologies. Advances in organic synthesis have made it possible to construct complex molecules with high precision and efficiency. Techniques such as cross-coupling reactions, palladium catalysis, and flow chemistry have been employed to synthesize derivatives of 2-fluoro-N-2-(thiophen-3-yl)ethylpyridine-4-carboxamide. These methods not only improve yield but also allow for greater control over stereochemistry, which is critical for biological activity.

Evaluation of this compound's potential involves rigorous testing across various models to assess its efficacy and safety profile. In vitro assays are commonly used to evaluate interactions with target enzymes and receptors, while animal models provide insights into pharmacokinetics and toxicology. The integration of these data helps researchers prioritize compounds for further development and clinical investigation.

The role of computational biology cannot be overstated in modern drug discovery. Algorithms and software tools are used to predict how different molecules will behave within biological systems. These predictions guide experimental design and help identify promising candidates for further study. For 2-fluoro-N-2-(thiophen-3-yl)ethylpyridine-4-carboxamide, computational studies have suggested potential interactions with key proteins involved in disease pathways, reinforcing its therapeutic relevance.

The future direction for this compound includes exploring its role in combination therapies, where it may be used alongside other drugs to achieve synergistic effects. Combination therapies are increasingly recognized as a powerful approach to treat complex diseases by targeting multiple pathways simultaneously. The unique properties of 2-fluoro-N-2-(thiophen-3-yl)ethylpyridine-4-carboxamide make it an attractive candidate for such strategies.

In conclusion, 2-fluoro-N-2-(thiophen-3-yl)ethylpyridine-4-carboxamide (CAS No. 1240959-78-7) represents a significant advancement in pharmaceutical chemistry due to its innovative structure and potential biological activity. Its combination of a fluoro substituent and a thiophen-3-y1 moiety positions it as a valuable tool for drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most challenging medical conditions.